Cas no 7687-50-5 (Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI))

Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI) structure
7687-50-5 structure
Product Name:Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI)
CAS No:7687-50-5
MF:C13H17N5O4
MW:307.305182218552
CID:581266
PubChem ID:254844
Update Time:2025-04-19

Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,9-(3,5-O-isopropylidene-a-D-xylofuranosyl)- (7CI,8CI)
    • [4-(propanoylamino)phenyl] N,N-dimethylsulfamate
    • AC1L5JW4
    • AC1Q5OHX
    • AR-1K5731
    • n-acetyl-6-chloro-9-[2-deoxy-3,5-bis-o-(4-methylbenzoyl)pentofuranosyl]-9h-purin-2-amine
    • NSC100043
    • NSC71852
    • NSC-79495
    • NSC-79494
    • 7687-50-5
    • 9-[3,5-o-(1-methylethylidene)pentofuranosyl]-9h-purin-6-amine
    • 7687-49-2
    • Adenine, 9-(3,5-o-isopropylidene-beta-d-xylofuranosyl)-
    • NSC79495
    • NSC79494
    • NCIOpen2_008716
    • DTXSID60291992
    • Inchi: 1S/C13H17N5O4/c1-13(2)20-3-6-9(22-13)8(19)12(21-6)18-5-17-7-10(14)15-4-16-11(7)18/h4-6,8-9,12,19H,3H2,1-2H3,(H2,14,15,16)
    • InChI Key: XHZOUHXBGRSPRW-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C1COC(C)(C)O2)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 307.128
  • Monoisotopic Mass: 307.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.8
  • Boiling Point: 588.3°Cat760mmHg
  • Flash Point: 309.6°C
  • Refractive Index: 1.797
  • PSA: 117.54000
  • LogP: 0.39950
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